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Compound of Interest

Compound Name: (Z)-3-Methyl-2-hexene

Cat. No.: B086107 Get Quote

Essential Safety and Handling Guide for (Z)-3-
Methyl-2-hexene
(Z)-3-Methyl-2-hexene is a flammable organic compound requiring strict adherence to safety

protocols to minimize risks in a laboratory setting. This guide provides essential information on

personal protective equipment (PPE), handling procedures, and disposal methods to ensure

the safety of researchers, scientists, and drug development professionals.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of (Z)-3-Methyl-2-hexene is

fundamental for safe handling. The following table summarizes key quantitative data for this

compound.[1][2][3]

Property Value

Molecular Formula C₇H₁₄

Molecular Weight 98.19 g/mol

Boiling Point 97.3 °C at 760 mmHg

Density 0.714 g/cm³

CAS Number 10574-36-4
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure and injury when handling (Z)-3-
Methyl-2-hexene. The following table outlines the recommended PPE.
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Body Part Recommended Protection Specifications & Rationale

Hands Chemical-resistant gloves

Nitrile or Neoprene gloves are

recommended for protection

against flammable liquids and

organic solvents.[4][5][6]

Ensure gloves are of adequate

thickness (at least 15 mil for

outer gloves) and are regularly

inspected for signs of

degradation or puncture.[7]

Eyes
Chemical splash goggles and

face shield

Chemical splash goggles that

form a seal around the eyes

are mandatory to protect

against splashes and vapors.

[8][9][10] For operations with a

higher risk of splashing, such

as transferring large volumes,

a face shield must be worn in

conjunction with goggles.[8][9]

Body
Flame-resistant lab coat or

coveralls

A flame-resistant (FR) lab coat

or coveralls should be worn to

protect against flash fires.[11]

[12][13] Clothing should be

made of non-synthetic

materials like cotton, as

synthetic fibers can melt and

adhere to the skin in a fire.

Feet Closed-toe shoes

Sturdy, closed-toe shoes made

of a non-porous material are

required to protect against

spills.

Operational Plan: Safe Handling Workflow
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Adherence to a systematic workflow is crucial for minimizing the risk of accidents. The following

diagram illustrates the key steps for the safe handling of (Z)-3-Methyl-2-hexene.

Safe Handling Workflow for (Z)-3-Methyl-2-hexene

Preparation

Handling

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Work in a Chemical Fume Hood

Proceed to Handling

Ground Equipment for Large Transfers

Keep Away from Ignition Sources

Segregate Flammable Waste

Proceed to Disposal

Use Labeled, Sealed Waste Containers

Arrange for Licensed Hazardous Waste Disposal
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Click to download full resolution via product page

Safe handling workflow for (Z)-3-Methyl-2-hexene.

Experimental Protocols
General Handling Protocol:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[14] Don all

required PPE as specified in the table above. Ensure that the work area, preferably a

chemical fume hood, has adequate ventilation.

Handling: Conduct all operations involving (Z)-3-Methyl-2-hexene within a certified chemical

fume hood to minimize inhalation exposure. Keep the container tightly closed when not in

use. Eliminate all potential ignition sources from the vicinity, including open flames, hot

plates, and spark-producing equipment. For transfers of significant quantities, ensure that

containers are properly grounded to prevent static discharge.

Spill Response: In the event of a small spill, alert personnel in the immediate area. Wearing

appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

For large spills, evacuate the area and contact the institution's emergency response team.

Disposal Plan
The disposal of (Z)-3-Methyl-2-hexene and any contaminated materials must be handled as

hazardous waste in accordance with local, state, and federal regulations.[15][16]

Segregation: Do not mix (Z)-3-Methyl-2-hexene waste with other waste streams.[17] It

should be collected in a designated, properly labeled hazardous waste container.

Containerization: Use a chemically compatible, non-reactive container with a secure, tight-

fitting lid. The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "(Z)-3-Methyl-2-hexene".

Storage: Store the waste container in a cool, dry, well-ventilated area away from ignition

sources and incompatible materials.
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Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management contractor.[17] Do not dispose of (Z)-3-Methyl-2-hexene
down the drain or in regular trash.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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